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Introduction

DCBLD2 (Discoidin, CUB and LCCL domain-containing protein 2), also known as ESDN

(endothelial and smooth muscle cell-derived neuropilin-like protein), is a type I transmembrane

protein implicated in a variety of cellular processes, including cell migration, proliferation, and

angiogenesis. Emerging evidence suggests that the soluble form of DCBLD2, shed from the

cell surface, may serve as a valuable biomarker in various pathological conditions, including

cancer and inflammatory diseases. Accurate quantification of soluble DCBLD2 in biological

fluids such as serum and plasma is crucial for advancing our understanding of its role in

disease and for the development of novel diagnostic and therapeutic strategies. This document

provides a detailed protocol for the quantification of soluble DCBLD2/ESDN using a sandwich

Enzyme-Linked Immunosorbent Assay (ELISA).
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The following table summarizes quantitative data on soluble DCBLD2 concentrations in human

plasma from a study on Relapsing Polychondritis. While upregulation of soluble DCBLD2 has

been noted in conditions like Pancreatic Ductal Adenocarcinoma, specific concentrations from

those studies are not available in the public domain.[1]

Condition Sample Type
Soluble
DCBLD2/ESDN
Concentration

Reference

Relapsing

Polychondritis
Plasma 5.9 ng/mL (mean) [2]

Healthy Controls Plasma 2.3 ng/mL (mean) [2]

Relapsing

Polychondritis
Plasma 4.06 ng/µL (median) [3][4]

Healthy Controls Plasma 0.05 ng/µL (median) [4]

Experimental Protocols
This protocol is a representative example based on commercially available human

DCBLD2/ESDN ELISA kits. For accurate results, always refer to the specific manufacturer's

instructions provided with your kit.

Principle of the Assay

This assay employs the quantitative sandwich enzyme immunoassay technique. A monoclonal

antibody specific for human DCBLD2/ESDN is pre-coated onto a microplate. Standards and

samples are pipetted into the wells, and any DCBLD2/ESDN present is bound by the

immobilized antibody. After washing away any unbound substances, an enzyme-linked

polyclonal antibody specific for human DCBLD2/ESDN is added to the wells. Following a wash

to remove any unbound antibody-enzyme reagent, a substrate solution is added to the wells,

and color develops in proportion to the amount of DCBLD2/ESDN bound in the initial step. The

color development is stopped, and the intensity of the color is measured.
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Human DCBLD2/ESDN ELISA Kit (containing pre-coated 96-well plate, standards, detection

antibody, wash buffer, substrate, and stop solution)

Deionized or distilled water

Precision pipettes and disposable tips

Microplate reader capable of measuring absorbance at 450 nm

Squirt bottle, manifold dispenser, or automated microplate washer

Graduated cylinders

Absorbent paper

Reagent Preparation

Wash Buffer (1X): If provided as a concentrate, dilute with deionized or distilled water to the

working concentration as specified in the kit manual.

Standard: Reconstitute the lyophilized standard with the diluent provided in the kit to create a

stock solution. Allow the standard to sit for a minimum of 15 minutes with gentle agitation

prior to making dilutions.

Standard Curve: Prepare a dilution series of the standard in the appropriate diluent. A typical

range for a human DCBLD2/ESDN ELISA is 0.041 ng/mL to 10 ng/mL.

Detection Antibody: Prepare the working dilution of the biotinylated detection antibody in the

appropriate diluent as instructed in the kit manual.

Streptavidin-HRP: Prepare the working dilution of Streptavidin-HRP conjugate in the

appropriate diluent.

Assay Procedure

Bring all reagents and samples to room temperature before use.
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Add 100 µL of standard or sample to each well. Cover with an adhesive strip and incubate

for 2.5 hours at room temperature.

Aspirate each well and wash by filling each well with 300 µL of 1X Wash Buffer. Repeat the

wash process three times for a total of four washes. After the last wash, remove any

remaining Wash Buffer by inverting the plate and blotting it against clean paper towels.

Add 100 µL of the prepared Detection Antibody to each well. Cover with a new adhesive strip

and incubate for 1 hour at room temperature.

Repeat the aspiration/wash as in step 3.

Add 100 µL of the prepared Streptavidin-HRP solution to each well. Cover with a new

adhesive strip and incubate for 45 minutes at room temperature.

Repeat the aspiration/wash as in step 3.

Add 100 µL of TMB Substrate Solution to each well. Incubate for 30 minutes at room

temperature in the dark.

Add 50 µL of Stop Solution to each well. The color in the wells should change from blue to

yellow.

Determine the optical density of each well within 30 minutes, using a microplate reader set to

450 nm.

Data Analysis

Create a standard curve by plotting the mean absorbance for each standard on the y-axis

against the concentration on the x-axis.

Use a four-parameter logistic (4-PL) curve-fit to generate the standard curve.

Calculate the concentration of soluble DCBLD2/ESDN in the samples by interpolating their

mean absorbance values from the standard curve.

Multiply the calculated concentration by the dilution factor if the samples were diluted.
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Visualizations
ELISA Workflow for Soluble DCBLD2/ESDN Quantification
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Caption: ELISA Workflow Diagram.
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Caption: DCBLD2 Signaling Pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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